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Compound of Interest

Compound Name: TPN729

Cat. No.: B12395621

Essential Safety and Handling Guide for TPN729

This guide provides crucial safety and logistical information for the handling and disposal of
TPN729, tailored for research, scientific, and drug development professionals. Following these

procedures is essential for ensuring laboratory safety and maintaining a secure working
environment.

Physicochemical and Hazard Data

A summary of the known properties and hazard information for TPN729 is provided below. This
information is critical for a comprehensive risk assessment prior to handling the substance.
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Property Information

Synonyms TPN 729

Formula C29H42N608S

Molecular Weight 634.749

CAS Number 1422955-53-0

Appearance Solid

Acute Toxicity (Oral) Category 4 (Harmful if swallowed)[1]

Aquatic Toxicity Acute Category 1, Chronic Category 1 (Very
toxic to aquatic life with long lasting effects)[1]

Odor No data available

Personal Protective Equipment (PPE)

A workplace hazard assessment should be conducted to determine the necessary PPE.[2][3]
The following personal protective equipment is required to minimize exposure and prevent
injury when handling TPN729.[1][2]

Body Part Required PPE

Eyes/Face Safety goggles with side-shields
Hands Protective gloves

Body Impervious clothing

Respiratory Suitable respirator

Handling and Storage Protocols

Safe Handling Procedures:

e Ventilation: Use TPN729 only in areas with adequate exhaust ventilation to avoid the
formation of dust and aerosols.[1]
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e Avoid Contact: Take all necessary precautions to avoid inhalation, and contact with skin and
eyes.[1]

» Hygiene: Wash skin thoroughly after handling.[1] Do not eat, drink, or smoke in the
designated handling areas.[1]

» Spill Management: In the event of a spill, collect the spillage and clean the area in a safe and
timely manner.[1] Ensure that the product does not enter drains, water courses, or the soil.[1]

Storage Conditions:
» Store in a cool, well-ventilated area with the container tightly sealed.[1]
» Protect from direct sunlight and sources of ignition.[1]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

Emergency First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.
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Exposure Route First Aid Protocol

If swallowed, rinse the mouth with water.[1] Do
Ingestion NOT induce vomiting.[1] Call a POISON
CENTER or physician if you feel unwell.[1]

Immediately flush the eyes with large amounts
of water, removing any contact lenses.[1]

Eye Contact Ensure adequate flushing by separating the
eyelids with fingers.[1] Promptly seek medical

attention.[1]

Thoroughly rinse the affected skin with large
Skin Contact amounts of water.[1] Remove contaminated

clothing and shoes and seek medical advice.[1]

Relocate the individual to fresh air immediately.
) [1] If breathing is difficult, administer
Inhalation , o -
cardiopulmonary resuscitation (CPR), avoiding

mouth-to-mouth resuscitation.[1]

Disposal Plan

Dispose of TPN729 and its container at an approved waste disposal plant.[1] Avoid release into
the environment.[1]

Experimental Workflow for Handling TPN729

The following diagram illustrates the standard operating procedure for the safe handling of
TPN729 from initial preparation to final disposal.

Preparation Handling Post-Experiment & Disposal

Procee d to Experiment
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Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of TPN729.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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